Neodol 25-3S

Specification

• CAS No.: 12688-28-7
• Molecular Formula: C12H17BrO2
• Molecular Weight: 0

Introduction

Chemical Structure and Properties

Chemical Composition

Neodol 25-3S is synthesized through the sulfation of Neodol 25-3, a primary alcohol ethoxylate. The base material consists of C12-C15 high purity, lightly branched primary alcohols with an average of approximately 3 moles of ethylene oxide per mole of alcohol. The sulfation process introduces a sulfate group (−OSO₃⁻) at the terminal position of the ethoxylate chain, with sodium typically serving as the counter ion in the final product.

The chemical structure can be represented as:
R(OCH₂CH₂)₃OSO₃Na
where R represents the C12-C15 alkyl chain.

While the sodium salt form (Neodol 25-3S) is most commonly referenced in literature, alternative salt forms including potassium salts and other soluble variants can be produced for specific applications. These alternatives may offer modified properties compared to the sodium salt, particularly in terms of solubility characteristics in different media.

Mixed C12-15 normal or primary alkyl triethenoxy sulfates with various counter ions represent related compounds in this family of surfactants. These include potassium salts, ammonium salts, diethanolamine salts, and trimethylamine salts, each offering slightly different performance characteristics dependent on the application requirements.

Performance Characteristics

Adsorption Behavior

Research on Neodol 25-3S has extensively investigated its adsorption characteristics, particularly in the context of enhanced oil recovery applications. Studies have established that adsorption isotherms of Neodol 25-3S on sandstone demonstrate Langmuirian behavior across all solution salinities tested. This Langmuirian adsorption pattern indicates a single layer of surfactant molecules forming on the substrate surface, with adsorption reaching a plateau as concentration increases.

Surface Activity Performance

As an anionic surfactant, Neodol 25-3S demonstrates significant surface activity, reducing surface tension at liquid-air interfaces and interfacial tension between immiscible liquids. This property makes it valuable in various applications requiring emulsification, wetting, and dispersion characteristics.

Surfactant Mixtures

A particularly noteworthy characteristic of Neodol 25-3S is its synergistic performance when combined with other surfactant types. Research has shown that petroleum sulfonate-Neodol 25-3S mixtures exhibit reduced adsorption on calcium carbonate (CaCO₃) compared to petroleum sulfonate alone. This finding has significant implications for applications in enhanced oil recovery and other industrial processes where surfactant loss through adsorption represents a major economic and performance consideration.

Applications and Industrial Uses

Detergent Formulations

In detergent applications, Neodol 25-3S functions as an anionic surfactant component, contributing to cleaning performance through its detergency and emulsification properties. It can be incorporated into various household and industrial cleaning formulations, often in combination with nonionic surfactants, cationic fabric softeners, and other functional additives.

Textile Industry Applications

The surfactant properties of Neodol 25-3S make it suitable for textile processing applications, where controlled wetting, emulsification, and detergency are required. This includes processes such as fiber preparation, dyeing, and finishing treatments.

Comparative Analysis with Related Compounds

Relationship to Neodol 25-3

Neodol 25-3S is derived from Neodol 25-3, which is a primary alcohol ethoxylate characterized by:

• C12-C15 high purity, lightly branched primary alcohols

• An average of approximately 3 moles of ethylene oxide per mole of alcohol

• Rapid biodegradability as measured in OECD 301 test

• Physical properties including density of 0.908 kg/l at 40°C and flash point of 163°C

The sulfation of Neodol 25-3 to produce Neodol 25-3S converts the nonionic surfactant into an anionic surfactant, altering its solubility characteristics, compatibility with other ingredients, and performance in various applications.

Comparison with Other Alkyl Ethoxy Sulfates

Neodol 25-3S belongs to a broader family of higher alcohol polyethenoxy sulfates, including:

• Mixed C12-15 normal or primary alkyl triethenoxy sulfate, sodium salt

• Myristyl triethenoxy sulfate, potassium salt

• n-Decyl diethenoxy sulfate, diethanolamine salt

• Lauryl diethenoxy sulfate, ammonium salt

• Palmityl tetraethenoxy sulfate, sodium salt

• Mixed C14-15 normal primary alkyl mixed tri- and tetraethenoxy sulfate, sodium salt

• Stearyl pentaethenoxy sulfate, trimethylamine salt

• Mixed C10-18 normal primary alkyl triethenoxy sulfate, potassium salt

Each of these compounds offers slightly different performance characteristics based on alkyl chain length, degree of ethoxylation, and counter ion type.

Formulation Considerations and Synergistic Effects

Compatibility with Other Surfactants

Research has demonstrated that Neodol 25-3S can be effectively combined with other surfactant types to achieve synergistic performance benefits. When formulated with petroleum sulfonates, for example, the mixture shows modified adsorption characteristics compared to the individual components.

Environmental and Toxicological Considerations

Environmental Behavior

Although specific environmental data for Neodol 25-3S is limited in the provided sources, information on the parent compound Neodol 25-3 indicates rapid biodegradability as measured in OECD 301 test protocols. This suggests that the sulfated derivative likely retains significant biodegradability, though the addition of the sulfate group may modify the degradation pathway and rate.

Toxicological Profile

The parent compound, Neodol 25-3, exhibits low oral, skin, and respiratory toxicity. It is generally described as slightly to moderately irritating to the eyes and skin, with prolonged or repeated skin contact with undiluted material potentially leading to defatting of the skin and ultimately causing dermatitis.